Cas no 136818-43-4 (Methyl 6-fluoro-1H-indole-2-carboxylate)

• Product Name: Methyl 6-fluoro-1H-indole-2-carboxylate
• CAS No: 136818-43-4
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• MDL: MFCD04966976
• CID: 136441
• PubChem ID: 4715016
• Update Time: 2025-04-19

Methyl 6-fluoro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 6-fluoro-, methyl ester
• 6-FLUORO-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER
• Z298408050
• MFCD04966976
• SCHEMBL926230
• DTXSID50405809
• FT-0748054
• SB15262
• AKOS000123967
• SY037493
• methyl 6-fluoroindole-2-carboxylate
• A807144
• P20354
• 136818-43-4
• BB 0262000
• methyl 6-fluoranyl-1H-indole-2-carboxylate
• EN300-159704
• RS-0325
• ALBB-007594
• STK504647
• BBL022465

• MDL： MFCD04966976
• Inchi： 1S/C10H8FNO2/c1-14-10(13)9-4-6-2-3-7(11)5-8(6)12-9/h2-5,12H,1H3
• InChI Key： JIIBSKHERZAHCH-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=C(C(=O)OC)NC=2C=1

Computed Properties

• Exact Mass: 193.05400
• Monoisotopic Mass: 193.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1A^2

Experimental Properties

• Density: 1.291
• Boiling Point: 345.872°C at 760 mmHg
• Flash Point: 162.978°C
• Refractive Index: 1.6
• PSA: 42.09000
• LogP: 2.09360

Methyl 6-fluoro-1H-indole-2-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives